N,N-dimethyl-3-[3-[methyl(pyrimidin-2-ylmethyl)amino]pyrrolidin-1-yl]-3-oxopropane-1-sulfonamide

• IUPAC Name: N,N-dimethyl-3-[3-[methyl(pyrimidin-2-ylmethyl)amino]pyrrolidin-1-yl]-3-oxopropane-1-sulfonamide
• InChI: InChI=1S/C15H25N5O3S/c1-18(2)24(22,23)10-6-15(21)20-9-5-13(11-20)19(3)12-14-16-7-4-8-17-14/h4,7-8,13H,5-6,9-12H2,1-3H3
• InChI Key: OGTLVLHZWDWZMC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)CCC(=O)N1CCC(C1)N(C)CC2=NC=CC=N2
• Molecular Formula: C15H25N5O3S
• Molecular Weight: 355.5 g/mol

Description

N,N-dimethyl-3-[3-[methyl(pyrimidin-2-ylmethyl)amino]pyrrolidin-1-yl]-3-oxopropane-1-sulfonamide is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound is characterized by its unique structure, which includes a pyrimidine ring, a pyrrolidine ring, and a sulfonamide group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N-dimethyl-3-[3-[methyl(pyrimidin-2-ylmethyl)amino]pyrrolidin-1-yl]-3-oxopropane-1-sulfonamide typically involves multiple steps. One common method starts with the preparation of the pyrimidine derivative, followed by the introduction of the pyrrolidine ring through a nucleophilic substitution reaction. The final step involves the sulfonation of the intermediate product to yield the desired compound.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of automated reactors and continuous flow systems to ensure high yield and purity. The reaction conditions, such as temperature, pressure, and solvent choice, are optimized to maximize efficiency and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

N,N-dimethyl-3-[3-[methyl(pyrimidin-2-ylmethyl)amino]pyrrolidin-1-yl]-3-oxopropane-1-sulfonamide can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride can be used to reduce specific functional groups within the compound.

Substitution: Nucleophilic or electrophilic substitution reactions can occur, depending on the reaction conditions and the presence of suitable reagents.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate

Reduction: Sodium borohydride, lithium aluminum hydride

Substitution: Halogenated compounds, strong acids or bases

Major Products Formed

The major products formed from these reactions depend on the specific functional groups targeted. For example, oxidation may yield sulfoxides or sulfones, while reduction could produce amines or alcohols.

Scientific Research Applications

N,N-dimethyl-3-[3-[methyl(pyrimidin-2-ylmethyl)amino]pyrrolidin-1-yl]-3-oxopropane-1-sulfonamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and infectious diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N,N-dimethyl-3-[3-[methyl(pyrimidin-2-ylmethyl)amino]pyrrolidin-1-yl]-3-oxopropane-1-sulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding sites. These interactions can lead to changes in cellular pathways and physiological responses.

Comparison with Similar Compounds

Similar Compounds

N,N-dimethyl-3-[3-[methyl(pyrimidin-2-ylmethyl)amino]pyrrolidin-1-yl]-3-oxopropane-1-sulfonamide: Shares structural similarities with other sulfonamide derivatives and pyrimidine-containing compounds.

Pyrimidine derivatives: Often used in pharmaceuticals for their biological activity.

Pyrrolidine derivatives: Known for their applications in medicinal chemistry and organic synthesis.

Uniqueness

The uniqueness of N,N-dimethyl-3-[3-[methyl(pyrimidin-2-ylmethyl)amino]pyrrolidin-1-yl]-3-oxopropane-1-sulfonamide lies in its combined structural features, which confer specific chemical reactivity and biological activity. This makes it a valuable compound for research and development in various scientific fields.